[1,3]Dithiolo[4,5-d][1,3]dithiole-5-thione

• IUPAC Name: [1,3]dithiolo[4,5-d][1,3]dithiole-5-thione
• InChI: InChI=1S/C4H2S5/c5-4-8-2-3(9-4)7-1-6-2/h1H2
• InChI Key: NFKGILAHEQYFBG-UHFFFAOYSA-N
• Canonical SMILES: C1SC2=C(S1)SC(=S)S2
• Molecular Formula: C4H2S5
• DSSTOX Substance ID: DTXSID80413053
• Molecular Weight: 210.4 g/mol
• CAS RN: 70800-59-8

Description

“[1,3]Dithiolo[4,5-d][1,3]dithiole-5-thione” is an organosulfur compound. It is used as a synthetic building block for the preparation of organic solids with exciting physical properties.

Synthesis Analysis

A safe, three-step reaction sequence to “[1,3]Dithiolo[4,5-d][1,3]dithiole-5-thione” starting from carbon disulfide has been presented. The optimized reaction conditions, rigorous purification, and full characterization of all intermediates provide a final product of superior quality.

Molecular Structure Analysis

The molecular weight of “[1,3]Dithiolo[4,5-d][1,3]dithiole-5-thione” is 208.31. The InChI code is 1S/C4O2S4/c5-3-7-1-2(9-3)10-4(6)8-1.

Chemical Reactions Analysis

“[1,3]Dithiolo[4,5-d][1,3]dithiole-5-thione” is used as a precursor to bis(ethylene-dithio)tetrathiafulvalene (BEDT-TTF), the parent compound of many superconducting radical cation salts. It can be obtained from the compound after two or three reaction steps, respectively, in good yield and excellent purity.

Physical And Chemical Properties Analysis

“[1,3]Dithiolo[4,5-d][1,3]dithiole-5-thione” is reported to be an off-white, crystalline solid. It has a melting point of 181 °C.

Scientific Research Applications

[1,3]Dithiolo[4,5-d][1,3]dithiole-5-thione: A Comprehensive Analysis of Scientific Research Applications

Synthesis of Organic Solids: The compound is paramount as a synthetic building block for the preparation of organic solids with exciting physical properties. .

Organic Superconductors and Conductors: .

Hybrid Organic-Inorganic Materials: This compound is utilized in creating hybrid organic-inorganic materials, particularly when combined with polypyrrole. .

Metal Complexes: .

Theoretical Calculations: .

Chemical Reactivity: .

Mechanism of Action

Target of Action

It’s known that this compound is a synthetic building block for the preparation of organic solids with exciting physical properties .

Mode of Action

It’s known that this compound is used as a precursor to bis(ethylene-dithio)tetrathiafulvalene (BEDT-TTF), the parent compound of many superconducting radical cation salts .

Biochemical Pathways

It’s known that this compound can be transformed in a unique oxidative polymerization process to polymeric, vinylogous tetrathiafulvalenes .

Pharmacokinetics

It’s known that this compound is an off-white, crystalline solid .

Result of Action

It’s known that this compound has been employed extensively for the preparation of metal chelate complexes with the ligand 2-oxo-1,3-dithiole-4,5-dithiolate (dmid) .

Action Environment

It’s known that this compound has a melting point of 181 °c (decomposition) .

Safety and Hazards

The compound is considered dangerous. It may cause skin irritation, serious eye irritation, allergic skin reaction, and may cause allergy or asthma symptoms or breathing difficulties if inhaled.